Cas no 1087788-44-0 (N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide)

• Product Name: N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide
• CAS No: 1087788-44-0
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• MDL: MFCD11099731
• CID: 5230377
• Update Time: 2026-03-07

N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide, N-(tetrahydro-1,1-dioxido-3-thienyl)-
• N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide

• MDL： MFCD11099731
• Inchi： 1S/C8H11N3O3S/c12-8(11-3-2-9-6-11)10-7-1-4-15(13,14)5-7/h2-3,6-7H,1,4-5H2,(H,10,12)
• InChI Key： MMTQQESMGMMALG-UHFFFAOYSA-N
• SMILES： C1N(C(NC2CCS(=O)(=O)C2)=O)C=CN=1

Additional information on N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide

N-(1,1-Dioxo-1λ?-Thiolan-3-Yl)-1H-Imidazole-1-Carboxamide: A Comprehensive Overview

N-(1,1-Dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide, with CAS No. 1087788-44-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a thiolane ring system with an imidazole carboxamide group, creating a structure that exhibits intriguing chemical and biological characteristics.

The thiolane moiety in this compound is a five-membered ring containing sulfur, which contributes to its stability and reactivity. The imidazole group, on the other hand, is a heterocyclic aromatic compound known for its ability to form hydrogen bonds and participate in various biochemical interactions. The combination of these two groups in N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide makes it a versatile molecule with potential applications in medicinal chemistry.

Recent studies have explored the synthesis of this compound using advanced methodologies. Researchers have employed green chemistry principles to develop efficient and environmentally friendly routes for its production. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. These advancements highlight the importance of sustainable practices in modern chemical research.

In terms of biological activity, N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide has shown promise in various assays. Preclinical studies suggest that it may exhibit antimicrobial and anti-inflammatory properties. Furthermore, its ability to modulate key cellular pathways makes it a candidate for drug development targeting chronic diseases such as cancer and neurodegenerative disorders.

The structural flexibility of this compound allows for further modification to enhance its bioavailability and efficacy. Chemists are actively exploring the incorporation of functional groups that can improve its solubility and permeability. Such modifications are critical for translating laboratory findings into clinically relevant treatments.

From an industrial perspective, the synthesis and characterization of N-(1,1-dioxo-1λ?-thiolan-3-yl)-1H-imidazole-1-carboxamide have been optimized to meet the demands of large-scale production. The compound's stability under various storage conditions ensures its suitability for pharmaceutical formulations. Additionally, its compatibility with existing drug delivery systems further enhances its potential utility in therapeutic applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have provided insights into its binding affinities with target proteins, aiding in the design of more effective analogs. These computational tools are indispensable in modern drug discovery pipelines.

In conclusion, N-(1,1-dioxo-1λ?-thiolan-3-yl)-imidazole-carboxamide represents a compelling subject for both academic research and industrial development. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is likely to contribute significantly to the advancement of medicinal chemistry.